1-[(4-Ethylphenyl)methoxy]imidazole

• IUPAC Name: 1-[(4-ethylphenyl)methoxy]imidazole
• InChI: InChI=1S/C12H14N2O/c1-2-11-3-5-12(6-4-11)9-15-14-8-7-13-10-14/h3-8,10H,2,9H2,1H3
• InChI Key: ASTSLOZVPYDJFM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CON2C=CN=C2
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol

Description

“1-[(4-Ethylphenyl)methoxy]imidazole” is a chemical compound that belongs to the class of organic compounds known as imidazoles. Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications.

Synthesis Analysis

The synthesis of imidazoles has seen recent advances. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms and future challenges.

Molecular Structure Analysis

The molecular structure of “1-[(4-Ethylphenyl)methoxy]imidazole” includes an imidazole ring linked to a benzene ring through a CC or CN bond. The imidazole unit is planar.

Chemical Reactions Analysis

Imidazoles are key components to functional molecules that are used in a variety of everyday applications. The bonds formed in the reaction are highlighted by being red colored throughout the review and the standard numbering of imidazoles is used in the description of disconnections.

Physical And Chemical Properties Analysis

The molecular formula of “1-[(4-Ethylphenyl)methoxy]imidazole” is C12H14N2O and its molecular weight is 202.25.

Mechanism of Action

The mechanism of action of imidazoles involves interactions with various targets, including monomeric sarcosine oxidase, nicotinate-nucleotide–dimethylbenzimidazole phosphoribosyltransferase, myoglobin, nitric oxide synthase, adenylate kinase 2, serine/threonine-protein kinase pim-1, isopentenyl-diphosphate Delta-isomerase, and others.

Safety and Hazards

Imidazoles may cause damage to organs, are suspected of damaging fertility or the unborn child, and may cause serious eye irritation or damage. They may also cause skin irritation or severe skin burns and eye damage, and can be harmful if swallowed.

Future Directions

The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the preponderance of applications to which this important heterocycle is being deployed. This includes traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis.